Cas no 1694168-59-6 (1-Pentanesulfonamide, 2,4-dimethyl-)

• Product Name: 1-Pentanesulfonamide, 2,4-dimethyl-
• CAS No: 1694168-59-6
• MF: C₇H₁₇NO₂S
• MW: 179.280380964279
• CID: 5284079
• Update Time: 2025-10-12

1-Pentanesulfonamide, 2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanesulfonamide, 2,4-dimethyl-

• Inchi： 1S/C7H17NO2S/c1-6(2)4-7(3)5-11(8,9)10/h6-7H,4-5H2,1-3H3,(H2,8,9,10)
• InChI Key： JOCRLUOPWMQMEY-UHFFFAOYSA-N
• SMILES： C(S(N)(=O)=O)C(C)CC(C)C

Additional information on 1-Pentanesulfonamide, 2,4-dimethyl-

1-Pentanesulfonamide, 2,4-Dimethyl-: A Comprehensive Overview

The compound 1-Pentanesulfonamide, 2,4-Dimethyl-, with the CAS number 1694168-59-6, is a sulfonamide derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound is characterized by its pentane backbone, with a sulfonamide group at the first position and methyl substituents at the second and fourth positions. The structural arrangement of this molecule contributes to its stability and reactivity, making it a valuable compound in both academic research and industrial applications.

Recent studies have focused on the synthesis and characterization of 1-Pentanesulfonamide, 2,4-Dimethyl-. Researchers have explored various synthetic pathways to optimize the production of this compound. One notable approach involves the reaction of 2,4-dimethylpentanamine with sulfuric acid followed by neutralization to form the sulfonamide. This method has been shown to yield high-purity product with excellent reproducibility. The structural integrity of the compound has been confirmed through advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.

The chemical properties of 1-Pentanesulfonamide, 2,4-Dimethyl- make it a promising candidate for use in pharmaceuticals and agrochemicals. Its sulfonamide group is known to exhibit bioactivity, particularly in inhibiting certain enzymes that are implicated in disease processes. For instance, recent research has highlighted its potential as an inhibitor of kinase enzymes, which are crucial targets in cancer therapy. Additionally, the compound's hydrophobic nature due to the methyl substituents enhances its ability to cross biological membranes, further enhancing its pharmacokinetic profile.

In the agricultural sector, 1-Pentanesulfonamide, 2,4-Dimethyl- has shown potential as a plant growth regulator. Studies have demonstrated that it can modulate plant hormone signaling pathways, leading to improved crop yields and stress tolerance. This application is particularly relevant in light of the increasing demand for sustainable agricultural practices to address global food security challenges.

The environmental impact of 1-Pentanesulfonamide, 2,4-Dimethyl- has also been a topic of interest. Research indicates that the compound undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in the environment. This attribute is crucial for ensuring that its use in various applications does not pose significant risks to ecosystems.

In conclusion, 1-Pentanesulfonamide, 2,4-Dimethyl-, CAS number 1694168-59-6, is a versatile compound with a wide range of potential applications. Its unique chemical structure and favorable properties make it an attractive target for further research and development across multiple industries. As advancements in synthetic methods and understanding of its biological effects continue to emerge, this compound is poised to play an increasingly important role in both scientific and industrial contexts.